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Compound of Interest

Compound Name: Vanadium sulfate

CAS No.: 16785-81-2

Cat. No.: B103486

Get Quote

An In-depth Technical Guide to the Crystal Structure Analysis of Vanadium Sulfate
Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of various

vanadium sulfate compounds. It includes detailed crystallographic data, experimental

protocols for synthesis and analysis, and visual workflows to aid in understanding the structural

determination processes.

Introduction to Vanadium Sulfates
Vanadium can exist in several oxidation states, most commonly +2, +3, +4, and +5. This

versatility leads to a variety of sulfate compounds, each with distinct crystal structures and

properties. Vanadyl sulfate (VOSO₄), a compound of vanadium(IV), is one of the most common

laboratory sources of vanadium, valued for its high stability.[1] Other significant forms include

vanadium(II) sulfate and vanadium(III) sulfate, which are often used as precursors or reducing

agents.[2][3] The study of their crystal structures is crucial for understanding their chemical

behavior, stability, and potential applications in areas ranging from catalysis to materials

science and medicine.
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Crystal Structure of Vanadium(II) Sulfate (VSO₄)
Vanadium(II) sulfate is typically encountered in its hydrated forms, most commonly as a

hexahydrate or heptahydrate.[2] These compounds are known for their violet color and

sensitivity to air.[2]

Vanadium(II) Ammonium Sulfate Hexahydrate
((NH₄)₂V(SO₄)₂·6H₂O)
A related and well-studied compound is the Tutton's salt, vanadium(II) ammonium sulfate

hexahydrate. Its structure has been determined by three-dimensional X-ray analysis.[4]

Table 1: Crystallographic Data for Vanadium(II) Ammonium Sulfate Hexahydrate[4]

Parameter Value

Crystal System Monoclinic

Space Group P2₁/a

a (Å) 9.42(3)

b (Å) 12.76(3)

c (Å) 6.22(2)

β (°) 107.2(2)

Z (formula units/cell) 2

V-O distance (Å) 2.15 (average)

In this structure, the vanadium(II) ion is coordinated by six water molecules, forming a nearly

regular octahedral geometry.[4] The V-O bond distance is approximately 2.12 pm in the

hexahydrate.[2][5]

Crystal Structure of Vanadium(III) Sulfate (V₂(SO₄)₃)
Vanadium(III) sulfate is a pale yellow solid that is stable in air, which is unusual for many

vanadium(III) compounds.[3] It dissolves slowly in water to form the green hexaqua complex,
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[V(H₂O)₆]³⁺.[3]

Table 2: General Properties of Vanadium(III) Sulfate

Property Value

Formula V₂(SO₄)₃

Molar Mass 390.074 g/mol [6]

Appearance Pale yellow crystalline powder[3][6]

Solubility in H₂O Slightly soluble[6]

Upon exposure to moist air, it can form a green hydrate.[3]

Crystal Structure of Vanadyl Sulfate (Vanadium(IV)
Oxide Sulfate, VOSO₄)
Vanadyl sulfate, VOSO₄, is the most common and stable vanadium sulfate. It exists in an

anhydrous form as well as several hydrated forms, including the common pentahydrate and a

hexahydrate that is stable below 13.6 °C.[1][7] The structure features the diatomic vanadyl ion,

VO²⁺.[1]

Anhydrous Vanadyl Sulfate (VOSO₄)
The crystal structure of anhydrous VOSO₄ has been determined from three-dimensional X-ray

data.[8] It consists of distorted vanadium-oxygen octahedra linked by sulfate groups to form a

three-dimensional framework.[8]

Table 3: Crystallographic Data for Anhydrous VOSO₄[8]
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Parameter Value

Crystal System Orthorhombic

Space Group Pnma

a (Å) 7.3710(12)

b (Å) 6.2692(8)

c (Å) 7.0821(9)

Z (formula units/cell) 4

Vanadyl Sulfate Hydrates
The hydrated forms of vanadyl sulfate are more commonly used. In the pentahydrate, the

vanadium center is octahedral, coordinated to the oxo ligand, four water molecules, and one

sulfate group. The fifth water molecule is not directly bonded to the vanadium ion in the solid

state.[1]

Table 4: Crystallographic Data for Vanadyl Sulfate Hexahydrate (VOSO₄·6H₂O)[7]

Parameter Value

Crystal System Triclinic

a (Å) 7.49(3)

b (Å) 10.17(4)

c (Å) 6.185(25)

α (°) 101.7(3)

β (°) 95.6(3)

γ (°) 92.2(3)

Experimental Protocols
Synthesis of Vanadium Sulfate Crystals
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Protocol 1: Synthesis of Vanadium(II) Ammonium Sulfate Hexahydrate[4]

Reduce Vanadium(V) pentoxide (V₂O₅) to vanadyl sulfate (VOSO₄) using sulfur dioxide

(SO₂) in a sulfuric acid solution.

Add ammonium sulfate ((NH₄)₂SO₄) to the solution.

Cool the solution and reduce it electrolytically using a mercury cathode.

Concentrate the resulting solution in a vacuum desiccator over an alkaline pyrogallol solution

to form amethyst-colored crystals.

Recrystallize the crystals under a nitrogen atmosphere from dilute aqueous sulfuric acid.

Protocol 2: Synthesis of Anhydrous Vanadyl Sulfate (VOSO₄)[8]

Heat Vanadium(V) pentoxide (V₂O₅) with concentrated sulfuric acid.

To obtain crystals suitable for X-ray analysis, prolong the heating for approximately two

weeks.

The resulting light green rod-shaped crystals of VOSO₄ can be isolated.

Protocol 3: Synthesis of Vanadyl Sulfate Pentahydrate (VOSO₄·5H₂O)[1]

Prepare a solution of vanadium pentoxide (V₂O₅) in sulfuric acid.

Reduce the V(V) to V(IV) by bubbling sulfur dioxide (SO₂) gas through the solution.

Crystallize the pentahydrate salt from the resulting aqueous solution.

Protocol 4: Synthesis of Vanadium(III) Sulfate (V₂(SO₄)₃)[3]

Treat Vanadium(V) pentoxide (V₂O₅) in sulfuric acid with elemental sulfur.

The reaction proceeds according to: V₂O₅ + S + 3 H₂SO₄ → V₂(SO₄)₃ + SO₂ + 3 H₂O.

Isolate the resulting pale yellow solid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://journals.iucr.org/paper?buy=yes&cnor=a05550&showscheme=yes&sing=yes
https://scispace.com/pdf/the-crystal-structure-of-vanadium-iv-oxide-sulphate-voso4-317nkpfe3d.pdf
https://en.wikipedia.org/wiki/Vanadyl_sulfate
https://en.wikipedia.org/wiki/Vanadium(III)_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Structure Determination
The primary method for determining the crystal structure of vanadium sulfate compounds is X-

ray diffraction (XRD), which can be applied to single crystals or powdered samples.

Protocol 5: Single-Crystal X-ray Diffraction[4]

Crystal Mounting: Carefully select a single crystal of suitable size and quality and mount it on

a goniometer head. For air-sensitive samples like V(II) compounds, this should be done

under an inert atmosphere.[4][9]

Data Collection: Mount the goniometer on a diffractometer equipped with an X-ray source

(e.g., CuKα radiation). Collect diffraction data by rotating the crystal and recording the

intensities and positions of the diffracted X-ray beams. Techniques like Weissenberg

photography can be employed.[8]

Data Processing: Correct the raw intensity data for various factors, including Lorentz and

polarization effects.[4]

Structure Solution and Refinement: Use the processed data to solve the phase problem and

determine the initial positions of the atoms in the unit cell. Refine the atomic positions and

thermal parameters to achieve the best fit between the observed and calculated diffraction

patterns.

Protocol 6: Powder X-ray Diffraction (PXRD)[8]

Sample Preparation: Grind the crystalline material into a fine powder to ensure random

orientation of the crystallites.

Data Collection: Place the powder sample in a diffractometer and expose it to a

monochromatic X-ray beam. Record the intensity of the scattered X-rays as a function of the

scattering angle (2θ).

Phase Identification: Compare the resulting diffraction pattern (a plot of intensity vs. 2θ) to

databases like the Inorganic Crystal Structure Database (ICSD) to identify the crystalline

phases present.[10]
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Unit Cell Determination: Index the diffraction peaks to determine the unit cell parameters of

the crystal lattice.

Visualizations

General Workflow for Vanadium Sulfate Synthesis

Vanadium(V) Pentoxide
(V₂O₅)

Vanadyl Sulfate Solution
[V(O)(H₂O)₄]SO₄

 + SO₂ / H₂SO₄
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(Reduction)
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(e.g., Hg cathode)

VOSO₄ Hydrate Crystals
(e.g., Pentahydrate)

 Crystallization

(NH₄)₂V(SO₄)₂·6H₂O
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+ Crystallization

Click to download full resolution via product page

Caption: Synthesis pathways from Vanadium(V) Pentoxide to various Vanadium Sulfate
compounds.
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Workflow for Single-Crystal X-ray Diffraction
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Caption: A generalized workflow for determining a crystal structure using single-crystal X-ray

diffraction.

Workflow for Powder X-ray Diffraction (PXRD)
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Click to download full resolution via product page

Caption: A generalized workflow for analyzing a crystalline powder using powder X-ray

diffraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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